Cas no 1249317-04-1 (Cyclopropyl-(1-methyl-pyrrolidin-3-ylmethyl)-amine)

• Product Name: Cyclopropyl-(1-methyl-pyrrolidin-3-ylmethyl)-amine
• CAS No: 1249317-04-1
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 2158017
• Update Time: 2025-10-21

Cyclopropyl-(1-methyl-pyrrolidin-3-ylmethyl)-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-(1-methyl-pyrrolidin-3-ylmethyl)-amine
• N-((1-Methylpyrrolidin-3-yl)methyl)cyclopropanamine
• N-[(1-methylpyrrolidin-3-yl)methyl]cyclopropanamine
• AM91342
• Cyclopropyl-(1-methylpyrrolidin-3-ylmethyl)amine

• Inchi： 1S/C9H18N2/c1-11-5-4-8(7-11)6-10-9-2-3-9/h8-10H,2-7H2,1H3
• InChI Key： RSNOOSADRSOIQA-UHFFFAOYSA-N
• SMILES： N(CC1CN(C)CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Topological Polar Surface Area: 15.3

Additional information on Cyclopropyl-(1-methyl-pyrrolidin-3-ylmethyl)-amine

Cyclopropyl-(1-methyl-pyrrolidin-3-ylmethyl)-amine (CAS No. 1249317-04-1): An Overview

Cyclopropyl-(1-methyl-pyrrolidin-3-ylmethyl)-amine (CAS No. 1249317-04-1) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct cyclopropyl and pyrrolidine moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of Cyclopropyl-(1-methyl-pyrrolidin-3-ylmethyl)-amine consists of a cyclopropyl ring attached to a substituted pyrrolidine moiety. The cyclopropyl ring, known for its high reactivity due to its strained three-membered ring, contributes to the compound's unique pharmacological properties. The pyrrolidine moiety, on the other hand, is a common structural feature in many biologically active molecules, including neurotransmitters and pharmaceutical agents.

Recent studies have highlighted the potential of Cyclopropyl-(1-methyl-pyrrolidin-3-ylmethyl)-amine in modulating various biological pathways. One notable area of research involves its interaction with serotonin receptors. Serotonin, a key neurotransmitter involved in mood regulation, sleep, and appetite, is a target for many therapeutic interventions. Research has shown that Cyclopropyl-(1-methyl-pyrrolidin-3-ylmethyl)-amine can selectively bind to serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes, which are implicated in conditions such as depression and anxiety disorders.

In addition to its serotonin receptor activity, Cyclopropyl-(1-methyl-pyrrolidin-3-ylmethyl)-amine has been investigated for its potential as an analgesic agent. Pain management remains a significant challenge in clinical practice, and novel compounds with improved efficacy and reduced side effects are highly sought after. Studies have demonstrated that Cyclopropyl-(1-methyl-pyrrolidin-3-ylmethyl)-amine exhibits potent analgesic effects in animal models of pain, suggesting its potential as a new class of pain relievers.

The pharmacokinetic properties of Cyclopropyl-(1-methyl-pyrrolidin-3-ylmethyl)-amine have also been extensively studied. Its oral bioavailability and metabolic stability are crucial factors in determining its suitability for therapeutic use. Research has shown that the compound is well-absorbed following oral administration and has a favorable pharmacokinetic profile, making it an attractive candidate for further development.

In terms of safety and toxicity, preliminary studies indicate that Cyclopropyl-(1-methyl-pyrrolidin-3-ylmethyl)-amine is generally well-tolerated at therapeutic doses. However, as with any new compound, comprehensive safety evaluations are necessary to ensure its long-term use is safe and effective. Ongoing clinical trials are aimed at assessing the safety and efficacy of Cyclopropyl-(1-methyl-pyrrolidin-3-ylmethyl)-amine in human subjects.

The potential applications of Cyclopropyl-(1-methyl-pyrrolidin-3-ylmethyl)-amine extend beyond traditional pharmaceuticals. In the field of chemical biology, this compound serves as a valuable tool for studying receptor-ligand interactions and signaling pathways. Its ability to selectively modulate specific receptors makes it an excellent probe for elucidating the molecular mechanisms underlying various physiological processes.

In conclusion, Cyclopropyl-(1-methyl-pyrrolidin-3-ylmethyl)-amine (CAS No. 1249317-04-1) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, positioning it as a valuable asset in the development of novel treatments for various medical conditions.